1-(4-Ethoxyphenyl)-2-(4-methoxy-6-methyl-5,6,7,8-tetrahydro[1,3]dioxolo[4,5-g]isoquinolin-5-yl)ethanone

• Molecular Formula: C22H25NO5
• Molecular Weight: 383.4 g/mol
• IUPAC Name: 1-(4-ethoxyphenyl)-2-(4-methoxy-6-methyl-7,8-dihydro-5H-[1,3]dioxolo[4,5-g]isoquinolin-5-yl)ethanone
• InChI: InChI=1S/C22H25NO5/c1-4-26-16-7-5-14(6-8-16)18(24)12-17-20-15(9-10-23(17)2)11-19-21(22(20)25-3)28-13-27-19/h5-8,11,17H,4,9-10,12-13H2,1-3H3
• InChI Key: HWDXACNMAKCENC-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)C(=O)CC2C3=C(C4=C(C=C3CCN2C)OCO4)OC

Description

1-(4-Ethoxyphenyl)-2-(4-methoxy-6-methyl-5,6,7,8-tetrahydro[1,3]dioxolo[4,5-g]isoquinolin-5-yl)ethanone, also known as EMD-386088, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of isoquinolone derivatives and has been shown to possess a range of biological activities, including anti-inflammatory, analgesic, and antitumor effects.

Mechanism Of Action

The mechanism of action of 1-(4-Ethoxyphenyl)-2-(4-methoxy-6-methyl-5,6,7,8-tetrahydro[1,3]dioxolo[4,5-g]isoquinolin-5-yl)ethanone is not fully understood, but it is believed to involve the modulation of several signaling pathways in cells. Studies have shown that 1-(4-Ethoxyphenyl)-2-(4-methoxy-6-methyl-5,6,7,8-tetrahydro[1,3]dioxolo[4,5-g]isoquinolin-5-yl)ethanone can inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a key role in inflammation and cancer. Additionally, 1-(4-Ethoxyphenyl)-2-(4-methoxy-6-methyl-5,6,7,8-tetrahydro[1,3]dioxolo[4,5-g]isoquinolin-5-yl)ethanone has been shown to activate the peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor that regulates gene expression and plays a role in adipogenesis and glucose metabolism.
Biochemical and physiological effects:
1-(4-Ethoxyphenyl)-2-(4-methoxy-6-methyl-5,6,7,8-tetrahydro[1,3]dioxolo[4,5-g]isoquinolin-5-yl)ethanone has been shown to possess a range of biochemical and physiological effects. In addition to its anti-inflammatory and analgesic effects, 1-(4-Ethoxyphenyl)-2-(4-methoxy-6-methyl-5,6,7,8-tetrahydro[1,3]dioxolo[4,5-g]isoquinolin-5-yl)ethanone has been shown to possess antitumor effects by inducing apoptosis and inhibiting cell proliferation. Additionally, 1-(4-Ethoxyphenyl)-2-(4-methoxy-6-methyl-5,6,7,8-tetrahydro[1,3]dioxolo[4,5-g]isoquinolin-5-yl)ethanone has been shown to improve glucose metabolism and insulin sensitivity in animal models of diabetes.

Advantages And Limitations For Lab Experiments

1-(4-Ethoxyphenyl)-2-(4-methoxy-6-methyl-5,6,7,8-tetrahydro[1,3]dioxolo[4,5-g]isoquinolin-5-yl)ethanone has several advantages for lab experiments, including its high potency and selectivity for its target proteins. Additionally, 1-(4-Ethoxyphenyl)-2-(4-methoxy-6-methyl-5,6,7,8-tetrahydro[1,3]dioxolo[4,5-g]isoquinolin-5-yl)ethanone has good solubility in water and can be easily administered to animals in vivo. However, one limitation of 1-(4-Ethoxyphenyl)-2-(4-methoxy-6-methyl-5,6,7,8-tetrahydro[1,3]dioxolo[4,5-g]isoquinolin-5-yl)ethanone is its relatively short half-life in vivo, which may limit its efficacy in some experiments.

Future Directions

There are several future directions for research on 1-(4-Ethoxyphenyl)-2-(4-methoxy-6-methyl-5,6,7,8-tetrahydro[1,3]dioxolo[4,5-g]isoquinolin-5-yl)ethanone. One area of interest is its potential therapeutic applications in the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Additionally, further research is needed to elucidate the mechanism of action of 1-(4-Ethoxyphenyl)-2-(4-methoxy-6-methyl-5,6,7,8-tetrahydro[1,3]dioxolo[4,5-g]isoquinolin-5-yl)ethanone and its potential interactions with other signaling pathways in cells. Finally, the development of more potent and selective analogs of 1-(4-Ethoxyphenyl)-2-(4-methoxy-6-methyl-5,6,7,8-tetrahydro[1,3]dioxolo[4,5-g]isoquinolin-5-yl)ethanone may lead to the discovery of new drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of 1-(4-Ethoxyphenyl)-2-(4-methoxy-6-methyl-5,6,7,8-tetrahydro[1,3]dioxolo[4,5-g]isoquinolin-5-yl)ethanone involves several steps, starting from commercially available starting materials. The first step involves the condensation of 4-ethoxybenzaldehyde with 4-methoxy-6-methyl-5,6,7,8-tetrahydro[1,3]dioxolo[4,5-g]isoquinoline-5-carbaldehyde in the presence of a base, such as potassium carbonate, to yield the corresponding chalcone intermediate. The chalcone intermediate is then subjected to a Claisen-Schmidt condensation reaction with ethyl acetoacetate in the presence of a base, such as sodium ethoxide, to yield the final product, 1-(4-Ethoxyphenyl)-2-(4-methoxy-6-methyl-5,6,7,8-tetrahydro[1,3]dioxolo[4,5-g]isoquinolin-5-yl)ethanone.

Scientific Research Applications

1-(4-Ethoxyphenyl)-2-(4-methoxy-6-methyl-5,6,7,8-tetrahydro[1,3]dioxolo[4,5-g]isoquinolin-5-yl)ethanone has been extensively studied for its potential therapeutic applications in various fields of medicine. One of the most promising areas of research is its anti-inflammatory and analgesic effects. Studies have shown that 1-(4-Ethoxyphenyl)-2-(4-methoxy-6-methyl-5,6,7,8-tetrahydro[1,3]dioxolo[4,5-g]isoquinolin-5-yl)ethanone can inhibit the production of pro-inflammatory cytokines and reduce pain in animal models of inflammation and pain. Additionally, 1-(4-Ethoxyphenyl)-2-(4-methoxy-6-methyl-5,6,7,8-tetrahydro[1,3]dioxolo[4,5-g]isoquinolin-5-yl)ethanone has been shown to possess antitumor effects, with studies demonstrating its ability to inhibit the growth of cancer cells in vitro and in vivo.